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Compound of Interest

Compound Name: Ethyl 3-ethoxybenzoate

CAS No.: 5432-17-7

Cat. No.: B1582107

Get Quote

Ethyl 3-ethoxybenzoate is an aromatic ester that serves as a crucial building block in the

landscape of organic synthesis. Characterized by an ethyl ester group and an ethoxy

substituent on a benzene ring, this compound offers a unique combination of reactivity and

stability. Its structural features, particularly the meta-positioning of the two functional groups,

make it a valuable precursor for the synthesis of a wide array of more complex molecules. This

guide provides a comprehensive overview of its synthesis, chemical properties, key reactions,

and applications, with a particular focus on its role in the development of pharmaceuticals and

other fine chemicals.[1] The strategic placement of its functional groups allows for selective

transformations, making it an important raw material for researchers and professionals in drug

development.[1]

Physicochemical and Structural Properties
Ethyl 3-ethoxybenzoate is a liquid at room temperature and possesses the characteristic

properties of an aromatic ester.[2] A summary of its key properties is provided in the table

below.
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Property Value Source(s)

IUPAC Name ethyl 3-ethoxybenzoate PubChem[3]

CAS Number 5432-17-7 PubChem[3]

Molecular Formula C₁₁H₁₄O₃ PubChem[3]

Molecular Weight 194.23 g/mol PubChem[3]

Appearance
Colorless to light yellow clear

liquid
TCI Chemicals[2]

Boiling Point 275 °C TCI Chemicals[2]

Density 1.07 g/cm³ Biosynth[4]

Refractive Index 1.52 TCI Chemicals[2]

SMILES
CCOC1=CC=CC(=C1)C(=O)O

CC
PubChem[3]

The structure of Ethyl 3-ethoxybenzoate features a benzene ring substituted with an ethyl

carboxylate group (-COOCH₂CH₃) and an ethoxy group (-OCH₂CH₃) at positions 1 and 3,

respectively. This arrangement has significant implications for its chemical reactivity, particularly

in electrophilic aromatic substitution reactions.

Synthesis of Ethyl 3-ethoxybenzoate
The most common and industrially scalable method for the synthesis of Ethyl 3-
ethoxybenzoate is the Fischer esterification of 3-ethoxybenzoic acid with ethanol, catalyzed by

a strong acid. This reversible reaction's equilibrium is typically shifted towards the product by

removing the water formed during the reaction, often through azeotropic distillation using a

Dean-Stark apparatus, or by using an excess of the alcohol reactant.[5]

Experimental Protocol: Fischer Esterification of 3-
Ethoxybenzoic Acid
This protocol describes a standard laboratory procedure for the synthesis of Ethyl 3-
ethoxybenzoate.
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Materials:

3-Ethoxybenzoic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Procedure:

Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

To the flask, add 3-ethoxybenzoic acid, a 5-fold molar excess of absolute ethanol, and a

catalytic amount of concentrated sulfuric acid (e.g., 2-3% of the acid's weight).[6] Toluene

can be added as an entraining agent to facilitate water removal.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap as an azeotrope with toluene/ethanol.[7]

Monitor the reaction progress by observing the amount of water collected or by using Thin

Layer Chromatography (TLC). The reaction is typically complete when no more water is

collected.

Once the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter off the drying agent and remove the solvent and excess ethanol under reduced

pressure using a rotary evaporator.

The crude Ethyl 3-ethoxybenzoate can be purified by vacuum distillation to yield the final

product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of Ethyl 3-
ethoxybenzoate.
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Caption: Synthesis and purification workflow for Ethyl 3-ethoxybenzoate.
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Key Chemical Transformations
Ethyl 3-ethoxybenzoate is a versatile substrate for a variety of chemical reactions, allowing for

the introduction of new functional groups and the construction of more complex molecular

architectures.

Hydrolysis to 3-Ethoxybenzoic Acid
The ester functionality of Ethyl 3-ethoxybenzoate can be readily hydrolyzed under basic

conditions to yield 3-ethoxybenzoic acid, a key intermediate in its own right.[1] This

saponification reaction is typically carried out using an aqueous solution of a strong base, such

as sodium hydroxide or potassium hydroxide.[1][8]

Reaction Mechanism: Base-Promoted Hydrolysis The reaction proceeds via a nucleophilic acyl

substitution mechanism. The hydroxide ion attacks the electrophilic carbonyl carbon of the

ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the

ethoxide as a leaving group. A final acid-base reaction between the carboxylic acid and the

ethoxide drives the reaction to completion.[9]

Experimental Protocol: Saponification

Dissolve Ethyl 3-ethoxybenzoate in a suitable solvent like methanol or ethanol.

Add an aqueous solution of potassium hydroxide (e.g., 10% solution).[1]

Stir the mixture at room temperature or with gentle heating until the reaction is complete

(monitored by TLC).[1]

Remove the alcohol solvent under reduced pressure.

Dissolve the remaining residue in water and acidify with a dilute mineral acid (e.g., HCl) to a

pH of 2-3.[1]

The resulting 3-ethoxybenzoic acid, being insoluble in acidic water, will precipitate and can

be collected by filtration.[1]

Electrophilic Aromatic Substitution
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The benzene ring of Ethyl 3-ethoxybenzoate is susceptible to electrophilic aromatic

substitution. The regiochemical outcome of such reactions is dictated by the directing effects of

the two existing substituents.

Ethoxy Group (-OCH₂CH₃): This is a strongly activating, ortho, para-directing group due to

the lone pairs on the oxygen atom which can be donated into the ring through resonance.

Ethyl Carboxylate Group (-COOCH₂CH₃): This is a deactivating, meta-directing group

because the carbonyl group withdraws electron density from the ring.

When both groups are present, the powerful activating and directing effect of the ethoxy group

dominates. Therefore, electrophilic substitution on Ethyl 3-ethoxybenzoate will primarily occur

at the positions ortho and para to the ethoxy group (positions 2, 4, and 6). Position 4 is

sterically less hindered than positions 2 and 6, often leading to a mixture of products with the 4-

substituted product being significant.

Substituents

-OCH₂CH₃ (Ethoxy)
Activating

Ortho, Para-directing

-COOCH₂CH₃ (Ester)
Deactivating

Meta-directing

Ethyl 3-ethoxybenzoate

Dominant Director

Position 2 (ortho)

Favored

Position 4 (para)

Favored

Position 6 (ortho)

Favored

Position 5 (meta)

Disfavored

Click to download full resolution via product page

Caption: Directing effects in electrophilic aromatic substitution of Ethyl 3-ethoxybenzoate.
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Applications in Drug Development and Medicinal
Chemistry
Benzoic acid and its derivatives are foundational scaffolds in medicinal chemistry, exhibiting a

wide range of biological activities including antimicrobial, anti-inflammatory, and enzyme

inhibitory properties.[1][10][11] Ethyl 3-ethoxybenzoate, and its corresponding acid, serve as

versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] The

ethoxy group can enhance the lipophilicity of a molecule, potentially improving its absorption

and distribution characteristics within a biological system.[1]

While specific, high-profile drugs directly incorporating the Ethyl 3-ethoxybenzoate structure

are not widely documented in publicly accessible literature, its derivatives, such as 3-

ethoxybenzoic acid, are crucial. For instance, derivatives of hydroxybenzoic acids have been

investigated as inhibitors of enzymes like acetylcholinesterase, which is relevant in Alzheimer's

disease research.[1] The structural motif is valuable for creating libraries of compounds for

screening in drug discovery programs.

Safety and Handling
5.1 Hazard Identification According to the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, Ethyl 3-ethoxybenzoate is associated with the following hazards:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

5.2 Handling and Storage Standard laboratory safety precautions should be observed when

handling this chemical.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat.

Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhaling

vapors.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Conclusion
Ethyl 3-ethoxybenzoate is a highly valuable and versatile building block in organic synthesis.

Its defined structure, predictable reactivity, and role as a precursor to other important

intermediates like 3-ethoxybenzoic acid make it a staple in the synthetic chemist's toolbox.

From fundamental transformations like hydrolysis to more complex electrophilic substitutions,

this compound provides a reliable platform for constructing molecules with significant

applications in the pharmaceutical, agrochemical, and materials science industries. A thorough

understanding of its properties and reactivity is essential for leveraging its full potential in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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